2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}-N-methyl-N-phenylacetamide

• IUPAC Name: 2-[[11-(4-methoxyphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-dien-5-yl]sulfanyl]-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C23H26N6O2S/c1-27(17-6-4-3-5-7-17)21(30)15-32-23-25-24-22-20-14-19(26-29(20)13-12-28(22)23)16-8-10-18(31-2)11-9-16/h3-13,19-20,22,24,26H,14-15H2,1-2H3
• InChI Key: ZEAVHFIYCXXTAJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)CSC2=NNC3N2C=CN4C3CC(N4)C5=CC=C(C=C5)OC
• Molecular Formula: C23H26N6O2S
• Molecular Weight: 450.6 g/mol

Description

2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}-N-methyl-N-phenylacetamide is a useful research compound. Its molecular formula is C23H20N6O2S and its molecular weight is 444.51. The purity is usually 95%.
BenchChem offers high-quality 2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}-N-methyl-N-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}-N-methyl-N-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Compounds with methoxy-phenyl and sulfanyl-ethyl groups have demonstrated significant antimicrobial activities against various bacterial strains such as Bacillus subtilis, Staphylococcus aureus, and Escherichia coli, as well as fungi including Candida albicans and Aspergillus niger (Patil et al., 2010). Such findings suggest that structurally related compounds, including the one , could be explored for developing new antimicrobial agents.

Anticancer Activity

Research into derivatives of phenylthiazole-4-carboxamide, which shares some structural similarities with the target compound, showed potential cytotoxic activity against human cancer cell lines, such as breast, colorectal, and colon cancer cells (Aliabadi et al., 2010). These results indicate the promising anticancer application of compounds with similar structural features.

Herbicidal Activity

Novel triazolinone derivatives, incorporating pharmacophores similar to parts of the structure of the compound , have shown effective herbicidal activities. Such compounds were effective against broadleaf weeds in rice fields, indicating the potential of related compounds for use as postemergent herbicides (Luo et al., 2008).